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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-pentadiene

Cat. No.: B089641 Get Quote

An In-depth Technical Guide to 2,4-Dimethyl-1,3-
pentadiene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of

2,4-Dimethyl-1,3-pentadiene (CAS No. 1000-86-8), a versatile chemical intermediate. It

includes key quantitative data, detailed experimental protocols for property determination, and

an exploration of its chemical reactivity.

Core Physical and Chemical Properties
2,4-Dimethyl-1,3-pentadiene is a clear, colorless to light yellow liquid.[1][2] Its key properties

are summarized below.

Quantitative Data Summary
The following table presents the key physical and chemical properties of 2,4-Dimethyl-1,3-
pentadiene.
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Property Value Units Reference(s)

Molecular Formula C₇H₁₂ - [1][3]

Molecular Weight 96.17 g/mol [1][3]

CAS Number 1000-86-8 - [1][3]

IUPAC Name
2,4-dimethylpenta-1,3-

diene
- [3]

Synonyms
1,1,3-

Trimethylbutadiene
- [4][5]

Appearance
Clear colorless to light

yellow liquid
- [1][2][6]

Melting Point -114 °C [1][7][8]

Boiling Point 93 - 94 °C [1][7][8]

Density 0.744 (at 25 °C) g/mL [1][8]

0.737 (at 20 °C) g/mL [2][7]

Refractive Index

(n²⁰/D)
1.441 - [1][7][8]

Vapor Pressure 67 mm Hg (at 37.7 °C) [1][8]

Flash Point
10 °C (50 °F) - closed

cup
°C (°F) [1][4][8]

Solubility Insoluble in water. - [9]

LogP (Octanol/Water

Partition Coeff.)
2.529 - 3.29 - [5][10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,4-Dimethyl-1,3-
pentadiene.
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¹H NMR: The proton NMR spectrum provides information on the hydrogen environments in

the molecule.

¹³C NMR: The carbon-13 NMR spectrum reveals the number and types of carbon atoms.[11]

[12]

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands

corresponding to the functional groups present, notably the C=C double bonds of the diene

system and the C-H bonds.

Mass Spectrometry (MS): Mass spectrometry provides the molecular weight and

fragmentation pattern, which aids in structural elucidation. The molecular ion peak would be

observed at an m/z ratio corresponding to its molecular weight (96.17).

Experimental Protocols
The determination of the physicochemical properties listed above follows standardized

laboratory procedures. Below are detailed methodologies for key experiments.

Boiling Point Determination
The boiling point is a fundamental physical property that indicates purity.

Experimental Setup Procedure

Place sample in
 distillation flask Add boiling chips

Assemble distillation
 apparatus (condenser,

 thermometer)

Heat the flask
 gently

Begin Heating Observe for steady
 condensation ring

Record temperature when
 distillate drips at a

 constant rate

Correct for atmospheric
 pressure if necessary

Reported
 Boiling Point

Final Value

Click to download full resolution via product page

Caption: Workflow for boiling point determination by distillation.

Methodology:
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Apparatus Setup: A standard simple distillation apparatus is assembled. This includes a

round-bottom flask, a condenser, a thermometer placed such that the bulb is just below the

side arm of the distillation head, and a receiving flask.

Sample Preparation: Approximately 5-10 mL of 2,4-Dimethyl-1,3-pentadiene is placed into

the distillation flask along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Observation: As the liquid heats, vapors will rise and begin to condense on the thermometer

bulb. The temperature is recorded when it stabilizes, which occurs when the rate of

condensation equals the rate of vaporization, and a steady drip of condensate is collected in

the receiving flask.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure (760 mmHg) if the measurement is performed at a different pressure.

Density Measurement
Density is typically measured using a pycnometer or a digital density meter.

Methodology (Pycnometer):

Weighing the Empty Pycnometer: A clean, dry pycnometer of a known volume is accurately

weighed.

Filling: The pycnometer is filled with 2,4-Dimethyl-1,3-pentadiene, ensuring no air bubbles

are trapped. The temperature of the sample is equilibrated to the desired temperature (e.g.,

25 °C) in a water bath.

Weighing the Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer. The density is then calculated by dividing the mass of the liquid by the known

volume of the pycnometer.

Refractive Index Measurement
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The refractive index is a measure of how light propagates through the substance and is a

sensitive indicator of purity.

Methodology (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard of known refractive index, such

as distilled water.

Sample Application: A few drops of 2,4-Dimethyl-1,3-pentadiene are placed on the prism of

the refractometer.

Temperature Control: The temperature of the prisms is maintained at 20 °C using a

circulating water bath.

Measurement: The eyepiece is adjusted until the dividing line between the light and dark

fields is sharp and centered on the crosshairs. The refractive index is then read from the

scale.

Chemical Reactivity and Applications
The chemical behavior of 2,4-Dimethyl-1,3-pentadiene is dominated by its conjugated diene

system, making it a valuable intermediate in organic synthesis.[13][14]

Key Reactions
Cycloaddition Reactions (Diels-Alder): As a conjugated diene, it readily participates in [4+2]

cycloaddition reactions with various dienophiles (e.g., maleic anhydride) to form cyclohexene

derivatives.[13] These derivatives are important in the synthesis of fragrances and other

complex molecules.[15]

Polymerization: The diene functionality allows it to undergo polymerization, contributing to

the development of novel materials.[13]

Electrophilic Addition: It reacts with electrophiles like hydrogen halides (e.g., HCl, HBr).[16]

[17] The reaction can proceed via 1,2- or 1,4-addition, leading to a mixture of kinetic and

thermodynamic products due to the formation of a resonance-stabilized allylic carbocation

intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b089641?utm_src=pdf-body
https://www.benchchem.com/product/b089641?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/role-of-2-4-dimethyl-1-3-pentadiene-chemical-synthesis-intermediate-vz
https://www.nbinno.com/other-organic-chemicals/2-4-dimethyl-1-3-pentadiene-properties-applications-safety-vz
https://www.nbinno.com/article/other-organic-chemicals/role-of-2-4-dimethyl-1-3-pentadiene-chemical-synthesis-intermediate-vz
https://patents.google.com/patent/CN109824466B/en
https://www.nbinno.com/article/other-organic-chemicals/role-of-2-4-dimethyl-1-3-pentadiene-chemical-synthesis-intermediate-vz
https://www.chegg.com/homework-help/questions-and-answers/draw-major-products-obtained-reaction-one-equivalent-hcl-following-compounds-reaction-indi-q3961013
https://chemistry.stackexchange.com/questions/77340/reaction-of-hbr-2-4-dimethylpent-1-3-diene-yields-3-products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product

2,4-Dimethyl-
1,3-pentadiene

(Diene)

Dienophile
(e.g., Maleic Anhydride)

Cyclohexene Derivative
(Adduct)

[4+2] Cycloaddition

Click to download full resolution via product page

Caption: Generalized Diels-Alder reaction pathway.

Safety and Handling
2,4-Dimethyl-1,3-pentadiene is a highly flammable liquid and vapor.[4][18][19][20] It is also an

irritant to the skin, eyes, and respiratory system.[8][18][19][20]

Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[18] Keep away from heat, sparks, open flames, and other sources of ignition.[18] All

equipment must be grounded to prevent static discharge.[18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][18]

Stability: The compound is stable under normal conditions but may be prone to

polymerization if heated or contaminated.[9][18] It is incompatible with strong oxidizing

agents.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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